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Compound of Interest

Compound Name: 4-Chlorothioanisole

Cat. No.: B085629

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Chlorothioanisole. The information is presented to support research,
development, and quality control activities involving this compound. All quantitative data is
summarized in a clear, tabular format, and detailed experimental protocols for key property
determination are provided.

Physicochemical Data Summary

The key physicochemical properties of 4-Chlorothioanisole (CAS No: 123-09-1) are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C7H-CIS [1]
Molecular Weight 158.65 g/mol [1]
White crystalline powder or
Appearance clear colorless to light yellow [11[2]
liquid after melting
Melting Point 18-19 °C [1]
Boiling Point 168-170 °C [1][2]
Density 1.22 g/mL at 25 °C [1112]

Refractive Index (n20/D)

1.598

[1](2]

Flash Point

229 °F (109.4 °C)

[1](2]

Vapor Pressure

0.001 mmHg at 25°C

[1]

Insoluble in water; soluble in

Solubility _ _ [3]
organic solvents like acetone.

LogP (XLogP3) 3.73 [1]

PSA (Polar Surface Area) 25.30 A2 [1]

General Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the synthesis, purification, and

physicochemical characterization of a chemical compound such as 4-Chlorothioanisole.
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General Workflow for Chemical Characterization
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General workflow for chemical characterization.

Experimental Protocols

While specific experimental documentation for the determination of 4-Chlorothioanisole's
properties is not publicly detailed, the following are standard, widely accepted protocols for
measuring the key physicochemical parameters of organic compounds.
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The melting point is a crucial indicator of a compound's purity.[4]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer, and a sample of 4-Chlorothioanisole.

e Procedure:

o A small amount of finely powdered 4-Chlorothioanisole is packed into the sealed end of
a capillary tube to a height of 1-2 mm.[5]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer bulb.

o The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as it
approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid mass turns into a clear liquid is recorded as the
end of the melting range.

o For pure compounds, this range is typically narrow (0.5-1.0 °C). A broad melting range
often indicates the presence of impurities.[4]

This method is suitable for determining the boiling point of small quantities of a liquid.[6][7]

o Apparatus: Small test tube (fusion tube), capillary tube (sealed at one end), thermometer,
heating bath (e.g., aluminum block or oil bath), and a sample of liquid 4-Chlorothioanisole.

[61[7]
e Procedure:
o Afew milliliters of liquid 4-Chlorothioanisole are placed into the small test tube.

o A capillary tube, with its open end down, is placed inside the test tube containing the
liquid.
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o The test tube is attached to a thermometer and heated gently in the heating bath.[8]

o As the temperature rises, a continuous stream of bubbles will emerge from the open end
of the capillary tube.[9]

o The heating is then discontinued, and the bath is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.[9] This is the temperature at which the vapor
pressure of the liquid equals the external atmospheric pressure.[9]

The density of a liquid can be accurately determined using a pycnometer or a specific gravity
bottle.[10][11]

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance, and a temperature-controlled water bath.

e Procedure:

[¢]

The empty, clean, and dry pycnometer is accurately weighed.

o The pycnometer is filled with distilled water of a known temperature and weighed again to
determine the mass of the water. This allows for the precise calculation of the
pycnometer's volume at that temperature.

o The pycnometer is then emptied, dried, and filled with liquid 4-Chlorothioanisole at the
same temperature.

o The pycnometer filled with the sample is weighed.

o The density of 4-Chlorothioanisole is calculated by dividing the mass of the sample by
the volume of the pycnometer.

The refractive index is a fundamental physical property of a substance and is a useful tool for
identification and quality control.[12]

o Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium lamp, 589
nm), and a sample of liquid 4-Chlorothioanisole.
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e Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index, such
as distilled water.[12]

o Afew drops of liquid 4-Chlorothioanisole are placed on the prism of the refractometer.
o The prisms are closed and the light source is positioned to illuminate the sample.

o While looking through the eyepiece, the control knob is adjusted until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.[12]

o The refractive index is read directly from the instrument's scale. The temperature should
be recorded as the refractive index is temperature-dependent.

Signaling Pathways and Biological Activity

A review of the available scientific literature did not yield any specific information regarding the
involvement of 4-Chlorothioanisole in biological signaling pathways. Its primary applications
appear to be as a chemical intermediate in organic synthesis.

Safety and Handling

4-Chlorothioanisole is classified as harmful if swallowed and may cause skin and eye
irritation.[1] Appropriate personal protective equipment, including gloves and safety glasses,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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